Cas no 629670-22-0 (Pyrazinamine, N-[(1S)-1-(4-bromophenyl)ethyl]-6-chloro-)

• Product Name: Pyrazinamine, N-[(1S)-1-(4-bromophenyl)ethyl]-6-chloro-
• CAS No: 629670-22-0
• MF: C₁₂H₁₁BrClN₃
• MW: 312.592840433121
• CID: 1643037
• Update Time: 2024-09-12

Pyrazinamine, N-[(1S)-1-(4-bromophenyl)ethyl]-6-chloro- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, N-[(1S)-1-(4-bromophenyl)ethyl]-6-chloro-
• 2-Pyrazinamine, N-[(1S)-1-(4-bromophenyl)ethyl]-6-chloro-

• Inchi： 1S/C12H11BrClN3/c1-8(9-2-4-10(13)5-3-9)16-12-7-15-6-11(14)17-12/h2-8H,1H3,(H,16,17)/t8-/m0/s1
• InChI Key： WUBDRIYMUJFISZ-QMMMGPOBSA-N
• SMILES： C1(N[C@H](C2=CC=C(Br)C=C2)C)=NC(Cl)=CN=C1

Computed Properties

• Exact Mass: 310.98263

Experimental Properties

• Density: 1.551±0.06 g/cm3(Predicted)
• Boiling Point: 419.0±40.0 °C(Predicted)
• PSA: 37.81
• pka: 0?+-.0.10(Predicted)